Cas no 134387-85-2 (2H-1-Benzopyran-2-one,4-ethoxy-6-methyl-(9CI))
134387-85-2 structure
Product Name:2H-1-Benzopyran-2-one,4-ethoxy-6-methyl-(9CI)
CAS No:134387-85-2
MF:C12H12O3
MW:204.221883773804
CID:880247
PubChem ID:688793
Update Time:2025-04-19
2H-1-Benzopyran-2-one,4-ethoxy-6-methyl-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzopyran-2-one,4-ethoxy-6-methyl-(9CI)
- 4-Ethoxy-6-methyl-2H-chromen-2-one
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- Inchi： 1S/C12H12O3/c1-3-14-11-7-12(13)15-10-5-4-8(2)6-9(10)11/h4-7H,3H2,1-2H3
- InChI Key： UWYBUCACTOISFA-UHFFFAOYSA-N
- SMILES： O1C(C=C(C2C=C(C)C=CC1=2)OCC)=O
Computed Properties
- Exact Mass: 204.079
- Monoisotopic Mass: 204.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35.5Ų
2H-1-Benzopyran-2-one,4-ethoxy-6-methyl-(9CI) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
134387-85-2 (2H-1-Benzopyran-2-one,4-ethoxy-6-methyl-(9CI)) Related Products
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